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Executive Summary & Rationale

Disperse Red 5 (DR5) [CAS: 3769-57-1] is a ubiquitous azo dye used in the coloration of
synthetic fibers (acetate, nylon, polyester).[1] While commercially valued for its "rubine" (bluish-
red) hue and wash fastness, its environmental profile presents distinct challenges compared to
its structural analogs, such as Disperse Red 1 (DR1).

This guide provides a technical framework for assessing the environmental risk of DR5. Unlike
standard safety data sheets (SDS), this document focuses on comparative structural toxicity
and degradation kinetics. We synthesize data to demonstrate that while DR5 may exhibit lower
mutagenic potency than DR1 due to steric hindrance from chlorine substitution, its aquatic
toxicity remains a critical concern requiring specific remediation protocols.

Comparative Hazard Profiling: DR5 vs. Alternatives

To understand the risk of DR5, we must benchmark it against the industry-standard "high
concern" dye, Disperse Red 1. The primary differentiator is the chlorine substituent on the

diazo ring.
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Feature

Disperse Red 5
(Target)

Disperse Red 1
(Reference)

Disperse Red 13
(Analog)

CAS Number

3769-57-1

2872-52-8

3180-81-2

Diazo Component

2-Chloro-4-nitroaniline

4-Nitroaniline

2-Chloro-4-nitroaniline

Coupling Component

N,N-bis(2-
hydroxyethyl)-m-

toluidine

N-ethyl-N-(2-
hydroxyethyl)aniline

N-ethyl-N-(2-
hydroxyethyl)aniline

Structural Insight

Chlorinated Azo.[2]
The CI group at the

ortho position creates

Non-Chlorinated Azo.
Planar structure
facilitates DNA

Chlorinated Azo.

Structurally similar to

Mutagenicity (Ames)

o . . DR5.[1]
steric hindrance. intercalation.
Predicted Moderate.
(Lower than DR1). High. Well-

The CI substituent
often reduces
mutagenic potency by
~14x compared to
non-chlorinated
analogs [1].[3][4]

documented positive
in S. typhimurium
(TA98/TA100) with
metabolic activation

[2].

Moderate. Lower
mutagenicity than
DR1 due to CI-

induced steric effects

[1].

Aquatic Toxicity

High. Chlorinated
aromatics often exhibit
increased lipophilicity
(logkow), enhancing
bioaccumulation in

Daphnia.

Moderate. LC50
values typically higher
(less toxic) than
chlorinated

counterparts.

High. Increased
toxicity to Daphnia
similis compared to
DR1 [1].

Expert Insight: The "Chlorine Paradox"

In environmental risk assessment, the presence of the chlorine atom in DRS5 (inherited from the
2-chloro-4-nitroaniline precursor) creates a divergence in risk profiles:
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» Reduced Genotoxicity: The chlorine atom distorts the planarity of the molecule, making it
more difficult for the dye (or its metabolites) to intercalate into DNA, thus lowering mutagenic
potential compared to DR1.

 Increased Ecotoxicity: Conversely, the chlorine atom increases the molecule's hydrophobicity
(log P), facilitating faster uptake across the gill membranes of aquatic organisms like
Daphnia magna, leading to higher acute toxicity.

Experimental Protocols

This section details self-validating workflows for the detection and toxicity assessment of DR5.

Protocol A: Analytical Determination (HPLC-MS/MS)

Objective: Quantify DR5 at ng/L levels in complex wastewater matrices.

Reagents:

o Acetonitrile (LC-MS Grade)

o Ammonium Acetate (Buffer)

e Solid Phase Extraction (SPE) Cartridges (Polymeric divinylbenzene, e.g., Oasis HLB)
Workflow:

o Sample Pre-treatment: Filter wastewater through 0.45 um glass fiber filter. Adjust pH to 6.5.

e SPE Enrichment:

[e]

Condition cartridge with 5 mL Methanol followed by 5 mL Milli-Q water.

o

Load 100 mL sample (flow rate <5 mL/min).

[¢]

Wash with 5% Methanol in water (removes polar interferences).

[¢]

Elute with 2 x 3 mL Acetonitrile. Evaporate to dryness under N2 stream and reconstitute in
1 mL mobile phase.
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o LC-MS/MS Parameters:

o Column: C18 Reverse Phase (2.1 x 100 mm, 1.7 um).

o Mobile Phase: (A) 5mM Ammonium Acetate in Water, (B) Acetonitrile.

o Gradient: 10% B (0-1 min)
95% B (10 min)
Hold (2 min).

o Detection: Electrospray lonization (ESI) Positive Mode. Monitor transition m/z 379
165 (Quantifier) and 379

134 (Qualifier).

Protocol B: Toxicity Assessment (Modified Ames Test)

Objective: Assess mutagenic potential of DR5 metabolites (simulating azo cleavage).

Causality: Azo dyes are "pro-mutagens.” They require metabolic reduction (cleavage of the -
N=N- bond) to release carcinogenic aromatic amines. Standard Ames tests may yield false
negatives if the S9 fraction (liver enzyme) does not sufficiently reduce the azo bond.

Step-by-Step Methodology:

» Prival Modification: Use the "Prival modification” of the Ames test. This involves a pre-
incubation step with hamster liver S9 (richer in azo-reductase than rat S9) and Flavin
Mononucleotide (FMN) as a cofactor to ensure complete azo cleavage [3].

e Strains:
o S. typhimurium TA98 (detects frameshift mutations - common for aromatic amines).
o S. typhimurium TA100 (detects base-pair substitutions).

e Dosing: Prepare DR5 in DMSO. Test concentrations: 10, 50, 100, 500, 1000 u g/plate .
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o Validation:

o Positive Control: 2-Aminoanthracene (requires activation).

o Negative Control: DMSO solvent only.

o Criteria: A 2-fold increase in revertant colonies over the negative control indicates

mutagenicity.

Mitigation Strategy: Performance Comparison

Effective risk management requires removing the dye before discharge. We compare

Adsorption (Phase Transfer) vs. Advanced Oxidation Processes (Degradation).

Table 2: E liation Perf Metri

Metric

Adsorption (Activated
Carbon)

AOP (UV / H202)

Mechanism

Physical transfer of dye from

water to solid phase.

Radical attack (

OH) cleaving the azo bond.

DR5 Removal Efficiency

>95% (Equilibrium time: ~4

hours).

>99% (Reaction time: ~30-60

mins).

Toxicity Reduction

High. Whole molecule is

removed.

Variable. Risk of forming toxic
intermediates (e.g., nitro-
anilines) if oxidation is

incomplete.

Sludge Production

High (Spent carbon is

hazardous waste).

Low (Chemical degradation).

Cost Profile

Low CapEx, High OpEx (Media

replacement).

High CapEx (UV lamps),
Moderate OpEX.

Diagram: Azo Dye Degradation Pathway

The following diagram illustrates the reductive cleavage of DRS5, highlighting the formation of

the critical intermediate 2-Chloro-4-nitroaniline, which drives the secondary toxicity risk.
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Caption: Figure 1. Degradation pathway of Disperse Red 5. Note the formation of 2-Chloro-4-
nitroaniline, a stable toxic intermediate requiring aggressive oxidation for complete

mineralization.

Risk Assessment Workflow

To ensure "Authoritative Grounding," the following workflow outlines the tiered approach for

assessing DR5 in industrial effluents.

Tier 1: Chemical Analysis
(HPLC-MSIMS)

ire
3: G ity
Yes " (Ames Test + S9).
Discharge Approved
No (< 0.1 pg/L)

Yes (LC50 < 10 mg

|||||||||||||

Tier 3: Genotoxicit .
Negative
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Caption: Figure 2. Tiered Environmental Risk Assessment (ERA) Framework for Disperse Red
5. PNEC = Predicted No-Effect Concentration.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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